Cas no 172820-60-9 (1,2,3-Propanetricarboxylic acid, 2-hydroxy-, ethyl ester)
172820-60-9 structure
Product Name:1,2,3-Propanetricarboxylic acid, 2-hydroxy-, ethyl ester
CAS No:172820-60-9
MF:C8H14O8
MW:238.191963672638
CID:172395
Update Time:2024-01-25
1,2,3-Propanetricarboxylic acid, 2-hydroxy-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, ethyl ester
- 1,2,3-propanetricarboxylic acid, 2-hydroxy-, 1-ethyl ester
- 2-(2-ethoxy-2-oxoethyl)-2-hydroxybutanedioic acid
- 2-(2-Ethoxy-2-oxoethyl)-2-hydroxysuccinic acid
- 250-122-5
-
- Inchi: 1S/C6H8O7.C2H6O/c7-3(8)1-6(13,5(11)12)2-4(9)10;1-2-3/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);3H,2H2,1H3
- InChI Key: QJWQYOHBMUQHGZ-UHFFFAOYSA-N
- SMILES: C(O)C.C(O)(C(=O)O)(CC(=O)O)CC(=O)O
Computed Properties
- Exact Mass: 218.0426
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 230
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Density: 1.459
- Boiling Point: 432.7°C at 760 mmHg
- Flash Point: 174.8°C
- Refractive Index: 1.515
- PSA: 126.79
1,2,3-Propanetricarboxylic acid, 2-hydroxy-, ethyl ester Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
172820-60-9 (1,2,3-Propanetricarboxylic acid, 2-hydroxy-, ethyl ester) Related Products
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- 19958-02-2(Citric Acid 1,2-Diethyl Ester)
- 1587-20-8(Trimethyl citrate)
- 77-90-7(Tributyl O-Acetylcitrate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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